Cas no 1339747-67-9 (2-(But-2-yn-1-yl)cyclohexan-1-ol)

2-(But-2-yn-1-yl)cyclohexan-1-ol is a versatile cyclic alcohol featuring an alkyne functional group, making it a valuable intermediate in organic synthesis. The compound’s structure combines a cyclohexanol core with a butynyl substituent, offering reactivity at both the hydroxyl and alkyne moieties. This dual functionality enables its use in click chemistry, cycloadditions, and other transformations, such as Sonogashira couplings or oxidation reactions. The cyclohexane ring provides steric stability, while the alkyne group allows for further derivatization. Its balanced lipophilicity and reactivity make it suitable for pharmaceutical and materials science applications, particularly in the development of bioactive molecules or polymer precursors.
2-(But-2-yn-1-yl)cyclohexan-1-ol structure
1339747-67-9 structure
Product Name:2-(But-2-yn-1-yl)cyclohexan-1-ol
CAS No:1339747-67-9
MF:C10H16O
MW:152.233443260193
CID:5705123
PubChem ID:62311793
Update Time:2025-08-05

2-(But-2-yn-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1339747-67-9
    • EN300-1637801
    • AKOS011595615
    • 2-(but-2-yn-1-yl)cyclohexan-1-ol
    • Cyclohexanol, 2-(2-butyn-1-yl)-
    • 2-(But-2-yn-1-yl)cyclohexan-1-ol
    • Inchi: 1S/C10H16O/c1-2-3-6-9-7-4-5-8-10(9)11/h9-11H,4-8H2,1H3
    • InChI Key: UXEBAUYVFJIFER-UHFFFAOYSA-N
    • SMILES: OC1CCCCC1CC#CC

Computed Properties

  • Exact Mass: 152.120115130g/mol
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.967±0.06 g/cm3(Predicted)
  • Boiling Point: 245.6±13.0 °C(Predicted)
  • pka: 15.06±0.40(Predicted)

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Additional information on 2-(But-2-yn-1-yl)cyclohexan-1-ol

Introduction to 2-(But-2-yn-1-yl)cyclohexan-1-ol (CAS No. 1339747-67-9)

2-(But-2-yn-1-yl)cyclohexan-1-ol, also known by its CAS number 1339747-67-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by a cyclohexanol ring substituted with a butynyl group, which imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 2-(But-2-yn-1-yl)cyclohexan-1-ol consists of a six-membered cyclohexane ring with a hydroxyl group attached to one of the carbon atoms. The butynyl group, which is a linear four-carbon chain with a triple bond, is attached to the same carbon atom as the hydroxyl group. This arrangement results in a molecule with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions and applications.

In the field of pharmaceutical research, 2-(But-2-yn-1-yl)cyclohexan-1-ol has been explored for its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have shown that this compound can be used to synthesize derivatives with anti-inflammatory, antiviral, and anticancer properties. For example, researchers at the University of California, Los Angeles (UCLA) have reported the synthesis of novel anti-inflammatory agents using 2-(But-2-yn-1-yl)cyclohexan-1-ol as a key intermediate. These derivatives have demonstrated significant efficacy in reducing inflammation in preclinical models.

Beyond pharmaceutical applications, 2-(But-2-yn-1-yl)cyclohexan-1-ol has also found use in materials science. Its unique chemical structure makes it suitable for the development of advanced polymers and coatings. Specifically, the presence of the butynyl group allows for controlled polymerization reactions, leading to materials with tailored mechanical and thermal properties. A study published in the Journal of Polymer Science highlighted the use of 2-(But-2-yn-1-yl)cyclohexan-1-ol in the synthesis of high-performance elastomers with improved tensile strength and elasticity.

The synthesis of 2-(But-2-yne-l-y)cyclohexan-l-oI typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the addition of butynyl halides to cyclohexene followed by reduction to form the hydroxyl group. Advances in catalytic methods have further optimized these processes, making large-scale production more feasible.

In terms of safety and handling, while 2-(But-2-yne-l-y)cyclohexan-l-oI is not classified as a hazardous material, it should be handled with care due to its reactivity and potential for forming explosive mixtures with certain substances. Proper storage conditions, such as maintaining it in a cool, dry place away from incompatible materials, are essential to ensure safety.

The environmental impact of 2-(But-yne-l-y)cyclohexan-l-oI is another important consideration. Studies have shown that this compound can be biodegraded under certain conditions, reducing its environmental persistence. However, ongoing research is focused on developing more sustainable synthetic methods that minimize waste and energy consumption during production.

In conclusion, 2-(But-yne-l-y)cyclohexan-l-oI (CAS No. 1339747–67–9) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique chemical structure enables a wide range of applications, from the synthesis of bioactive compounds to the development of advanced materials. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of study for chemists and materials scientists alike.

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